[2-(4-Chlorophenyl)-1,3-thiazol-5-yl](4-fluorophenyl)methanone

• IUPAC Name: [2-(4-chlorophenyl)-1,3-thiazol-5-yl]-(4-fluorophenyl)methanone
• InChI: InChI=1S/C16H9ClFNOS/c17-12-5-1-11(2-6-12)16-19-9-14(21-16)15(20)10-3-7-13(18)8-4-10/h1-9H
• InChI Key: OKUNWXWFDHBCGU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC=C(S2)C(=O)C3=CC=C(C=C3)F)Cl
• Molecular Formula: C16H9ClFNOS
• Molecular Weight: 317.8 g/mol

Description

“2-(4-Chlorophenyl)-1,3-thiazol-5-ylmethanone” is a chemical compound with the molecular weight of 318.78. It is stored at a temperature of 28°C.

Molecular Structure Analysis

Thiazoles, which this compound is a derivative of, are an important class of five-membered heterocyclic compounds, containing sulfur and nitrogen. The molecular electrostatic potential (MEP) surface of the thiazole ring indicated more negatively charged nitrogen than carbon and sulfur atoms.

Physical And Chemical Properties Analysis

This compound is stored at a temperature of 28°C. Unfortunately, other specific physical and chemical properties were not found in the available resources.

Scientific Research Applications

Antiviral Activity

• Researchers have explored indole derivatives as potential antiviral agents. For instance, 6-amino-4-substitutedalkyl-1H-indole-2-substituted-carboxylate derivatives were synthesized and evaluated for their antiviral activity against influenza A. .

Anti-HIV Properties

• N-arylsulfonyl-3-acetylindole derivatives were investigated as HIV-1 inhibitors. .

Antitubercular Activity

• (E)-1-(2-(1H-indol-3-yl)-5-(pyridin-4-yl)-1,3,4-oxadiazol-3(2H)-yl)-3-(substitutedphenyl)prop-2-en-1-one derivatives , derived from pyridine and indole, were evaluated for in vitro antitubercular activity against H37Ra MTB (Mycobacterium tuberculosis) and BCG (Mycobacterium bovis) . .

Safety and Hazards

The safety information available indicates that this compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It’s recommended to avoid breathing dust/fume/gas/mist/vapors/spray, wear protective gloves/protective clothing/eye protection/face protection, and to wash thoroughly after handling.

Mechanism of Action

Target of Action

Compounds containing thiazole and indole scaffolds, which are present in this compound, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

It can be inferred from the properties of thiazole and indole derivatives that the compound likely interacts with its targets by binding to them, thereby inducing changes in their function .

Biochemical Pathways

Thiazole and indole derivatives are known to influence a variety of biological pathways due to their broad-spectrum biological activities . The downstream effects of these pathways would depend on the specific targets and biological activities of the compound.

Result of Action

Based on the known biological activities of thiazole and indole derivatives, the compound could potentially have a range of effects, such as antiviral, anti-inflammatory, anticancer, and other activities .